Cas no 221654-65-5 (2-Benzothiazolamine,6-fluoro-N-methyl-)
2-Benzothiazolamine,6-fluoro-N-methyl- is a synthetic organic compound with notable structural features. This compound is highly valued for its potential applications in medicinal chemistry, particularly in the synthesis of novel pharmaceuticals. Its unique 6-fluoro-N-methyl group confers distinct reactivity and selectivity, making it a valuable intermediate in drug development. The compound's stability and ease of handling contribute to its appeal in research and development settings.
221654-65-5 structure
Product Name:2-Benzothiazolamine,6-fluoro-N-methyl-
CAS No:221654-65-5
MF:C8H7FN2S
MW:182.217983484268
CID:244284
Update Time:2025-07-15
2-Benzothiazolamine,6-fluoro-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzothiazolamine,6-fluoro-N-methyl-
- (6-Fluoro-2-benzothiazolyl)methylamine
- 2-Benzothiazolamine,6-fluoro-N-methyl-(9CI)
-
- Inchi: 1S/C8H7FN2S/c1-10-8-11-6-3-2-5(9)4-7(6)12-8/h2-4H,1H3,(H,10,11)
- InChI Key: OGBOCBCKIXFUPO-UHFFFAOYSA-N
- SMILES: S1C2=CC(F)=CC=C2N=C1NC
Computed Properties
- Exact Mass: 182.03151
- Monoisotopic Mass: 182.031
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.2A^2
Experimental Properties
- PSA: 24.92
2-Benzothiazolamine,6-fluoro-N-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4262430-0.05g |
6-fluoro-N-methyl-1,3-benzothiazol-2-amine |
221654-65-5 | 0.05g |
$395.0 | 2023-05-24 | ||
| Enamine | EN300-4262430-0.1g |
6-fluoro-N-methyl-1,3-benzothiazol-2-amine |
221654-65-5 | 0.1g |
$414.0 | 2023-05-24 | ||
| Enamine | EN300-4262430-0.25g |
6-fluoro-N-methyl-1,3-benzothiazol-2-amine |
221654-65-5 | 0.25g |
$432.0 | 2023-05-24 | ||
| Enamine | EN300-4262430-0.5g |
6-fluoro-N-methyl-1,3-benzothiazol-2-amine |
221654-65-5 | 0.5g |
$451.0 | 2023-05-24 | ||
| Enamine | EN300-4262430-1.0g |
6-fluoro-N-methyl-1,3-benzothiazol-2-amine |
221654-65-5 | 1g |
$470.0 | 2023-05-24 | ||
| Enamine | EN300-4262430-2.5g |
6-fluoro-N-methyl-1,3-benzothiazol-2-amine |
221654-65-5 | 2.5g |
$923.0 | 2023-05-24 | ||
| Enamine | EN300-4262430-5.0g |
6-fluoro-N-methyl-1,3-benzothiazol-2-amine |
221654-65-5 | 5g |
$1364.0 | 2023-05-24 | ||
| Enamine | EN300-4262430-10.0g |
6-fluoro-N-methyl-1,3-benzothiazol-2-amine |
221654-65-5 | 10g |
$2024.0 | 2023-05-24 |
2-Benzothiazolamine,6-fluoro-N-methyl- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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